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Compound of Interest

Compound Name: 3-Chlorohexane

L Get Quote

Cat. No.: B7820979

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 3-Chlorohexane, including detailed operational and disposal plans to
ensure a secure laboratory environment.

Chemical Profile and Hazards

3-Chlorohexane (CAS No: 2346-81-8) is a flammable liquid and vapor that can cause skin and
serious eye irritation.[1] Inhalation may lead to respiratory irritation.[2] It is crucial to handle this
chemical with care, adhering to strict safety protocols to minimize exposure and mitigate risks.

Property

Value

Molecular Formula

C6H13Cl

Molecular Weight 120.62 g/mol [1]

Appearance Colorless to almost colorless clear liquid
Boiling Point 123 °C

Density 0.87 g/cm?3

Flash Point Flammable liquid and vapour

Hazards Flammable, Skin Irritant, Eye Irritant[1]
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Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 3-Chlorohexane. The
following PPE is mandatory to prevent contact and inhalation.

Protection Type Recommended Equipment

Chemical splash goggles and a face shield
] should be worn, especially when there is a risk
Eye and Face Protection ) ]
of splashing.[3] Eye protection should meet

appropriate national standards.

Chemical-resistant gloves, such as nitrile or
neoprene, are recommended.[3] Always inspect
) gloves for any signs of degradation or punctures
Hand Protection . . .
before use and replace them immediately if
compromised. Double-gloving is advised for

extended handling.

A flame-resistant laboratory coat should be worn
Body Protection and kept fully fastened to provide a barrier

against accidental splashes.[3]

All handling of 3-Chlorohexane should be

conducted within a certified chemical fume hood
Respiratory Protection to minimize inhalation of vapors. If a fume hood

is not available, a NIOSH-approved respirator

with appropriate cartridges should be used.[4]

Operational Plan: A Step-by-Step Protocol for Safe
Handling

Adherence to a strict operational workflow is essential for the safe handling of 3-
Chlorohexane.

Preparation and Inspection:
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e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and the
sash is positioned at the appropriate height.

o PPE Integrity Check: Before starting any work, thoroughly inspect all personal protective
equipment for any damage.

» Emergency Equipment Accessibility: Confirm that an emergency eyewash station and safety
shower are readily accessible and unobstructed.[3]

o Equipment and Reagent Preparation: Have all necessary laboratory equipment and reagents
prepared and within easy reach inside the fume hood to avoid unnecessary movements.

Chemical Handling:
o Controlled Dispensing: Conduct all weighing and transferring of 3-Chlorohexane inside the

fume hood.

e Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that containers and receiving equipment are properly grounded and bonded.[5]

o Use of Non-Sparking Tools: Employ tools made of non-sparking materials to prevent ignition
sources.[2][5]

o Container Management: Keep containers of 3-Chlorohexane tightly closed when not in use
to prevent the escape of flammable vapors.

In Case of Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
and remove any contaminated clothing.[5]

o Eye Contact: Flush the eyes with plenty of water for at least 15 minutes, making sure to hold
the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical help.[5]
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 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Disposal Plan: Managing 3-Chlorohexane Waste

Proper disposal of 3-Chlorohexane and its containers is a critical step in the safety protocol.

o Waste Collection: Collect all waste materials, including unused 3-Chlorohexane and
contaminated items (e.g., gloves, paper towels), in a designated and clearly labeled
hazardous waste container.

o Container Requirements: The waste container must be compatible with halogenated organic
compounds, have a secure lid, and be stored in a well-ventilated area, away from ignition
sources.

o Disposal Procedure: Dispose of the contents and the container in accordance with all local,
state, and federal regulations. This should be handled by an approved waste disposal plant.

[2]

Experimental Workflow and Safety Logic

To visualize the necessary steps for safely handling 3-Chlorohexane, the following workflow
diagram outlines the process from preparation to disposal, emphasizing key safety checks and
decision points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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